Cas no 2171872-00-5 (2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane)

• Product Name: 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane
• CAS No: 2171872-00-5
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6406183
• PubChem ID: 165862933
• Update Time: 2025-07-03

2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane
• 2171872-00-5
• EN300-1279875

• Inchi： 1S/C14H20FNO/c1-3-14(4-2)16-13(9-10-17-14)11-7-5-6-8-12(11)15/h5-8,13,16H,3-4,9-10H2,1-2H3
• InChI Key： LAZJHINVCQXJHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CCOC(CC)(CC)N1

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane

Introduction to 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane (CAS No. 2171872-00-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane, identified by the chemical abstracts service number 2171872-00-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the oxazinane class of molecules, which are characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of ethyl groups at the 2-position and a fluorophenyl substituent at the 4-position introduces distinct electronic and steric properties, making it a versatile scaffold for further derivatization and exploration.

The fluorophenyl moiety in 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane is particularly noteworthy, as fluorine atoms are known to modulate the bioactivity of pharmaceutical compounds through effects on lipophilicity, metabolic stability, and receptor binding affinity. In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to enhance drug-like properties. The incorporation of a fluorine atom into the phenyl ring can lead to increased binding affinity to biological targets, improved pharmacokinetic profiles, and enhanced resistance to enzymatic degradation. These attributes have made fluorinated compounds indispensable in modern drug discovery.

Moreover, the 1,3-oxazinane core of this compound provides a rigid framework that can be exploited to optimize molecular recognition events. Oxazinane derivatives have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeting applications. The structural motif is particularly amenable to modifications that can fine-tune interactions with specific biological targets, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the therapeutic potential of 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane and its derivatives in addressing various diseases. For instance, researchers have investigated its role as a potential inhibitor of tyrosine kinases, which are overexpressed in many cancers. The combination of the oxazinane core with the fluorophenyl group creates a molecule with the potential to disrupt aberrant signaling pathways associated with tumor growth and progression. Preclinical studies have demonstrated promising results in cell-based assays, where derivatives of this compound have exhibited inhibitory activity against mutant forms of kinases implicated in oncogenesis.

In addition to its applications in oncology research, 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane has been explored for its antimicrobial properties. The unique structural features of this compound allow it to interact with bacterial enzymes and cell wall components, leading to inhibition of microbial growth. Emerging evidence suggests that oxazinane derivatives may offer advantages over conventional antibiotics by targeting less conserved bacterial mechanisms. This has sparked interest in developing novel antimicrobial agents based on this scaffold to combat rising rates of antibiotic resistance.

The synthesis of 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane involves multi-step organic transformations that highlight the synthetic versatility of oxazine chemistry. Key steps typically include nucleophilic substitution reactions to introduce the fluorophenyl group and subsequent alkylation reactions to install the ethyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound and its analogs. For example, transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the introduction of fluorinated aromatic units into the oxazinane backbone.

The pharmacokinetic profile of 2171872-00-5 is another critical aspect that has been extensively studied. In vivo studies have revealed that this compound exhibits moderate oral bioavailability and favorable distribution characteristics upon administration. The presence of fluorine atoms can influence metabolic stability by affecting electron density within the molecule; however, careful optimization can mitigate any potential liabilities associated with rapid degradation. Additionally, computational modeling techniques such as molecular dynamics simulations have been used to predict how this compound interacts with biological targets at an atomic level.

Future directions in research on 2,2-diethyl-4-(2-fluorophenyl)-1,3-oxazinane may focus on expanding its therapeutic applications through structure-based drug design approaches. By leveraging high-throughput screening technologies combined with computational modeling tools like virtual ligand docking (VLD), researchers aim to identify novel derivatives with enhanced potency or selectivity against specific disease-related targets such as enzymes or receptors overexpressed in pathological conditions like cancer or inflammation-driven disorders.

The growing interest in fluorinated heterocycles underscores their importance as building blocks for next-generation pharmaceuticals during recent years' advancements toward precision medicine strategies tailored toward individual patient responses rather than population-wide treatments alone—highlighting why understanding compounds like 2171872-00-5 remains so vital across both academic research laboratories worldwide alongside industrial pharmaceutical development pipelines alike.